5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C21H22BrNO3
• Molecular Weight: 416.3 g/mol
• IUPAC Name: 5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1-propylindol-2-one
• InChI: InChI=1S/C21H22BrNO3/c1-4-9-23-18-8-6-15(22)11-17(18)21(26,20(23)25)12-19(24)16-7-5-13(2)10-14(16)3/h5-8,10-11,26H,4,9,12H2,1-3H3
• InChI Key: HVFUSPLCJZSJTG-UHFFFAOYSA-N
• SMILES: CCCN1C2=C(C=C(C=C2)Br)C(C1=O)(CC(=O)C3=C(C=C(C=C3)C)C)O

Description

5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a derivative of indole and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one is not fully understood. However, it has been suggested that it may work by inhibiting the activity of certain enzymes involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one has several biochemical and physiological effects. It has been shown to induce apoptosis (cell death) in breast cancer cells and to inhibit the growth of certain bacteria. It has also been shown to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using 5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one in lab experiments is its potential as a therapeutic agent. It has been shown to have anti-cancer and anti-inflammatory properties, making it a promising candidate for future drug development. However, one limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine its safety and efficacy.

Future Directions

There are several future directions for research on 5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one. One direction is to further investigate its potential as an anti-cancer agent. Studies could focus on its ability to induce apoptosis in cancer cells and its potential for use in combination with other anti-cancer drugs. Another direction is to investigate its potential as an anti-inflammatory agent. Studies could focus on its ability to inhibit the activity of enzymes involved in inflammation and its potential for use in treating inflammatory diseases. Additionally, further studies are needed to determine its safety and efficacy in animal and human trials.

Synthesis Methods

There are several methods of synthesizing 5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one. One of the methods involves the reaction of 3-bromo-1-propyl-1,3-dihydro-2H-indol-2-one with 2-(2,4-dimethylphenyl)-2-oxoacetic acid in the presence of a base. Another method involves the reaction of 3-bromo-1-propyl-1,3-dihydro-2H-indol-2-one with 2-(2,4-dimethylphenyl)-2-oxoethyl chloride in the presence of a base.

Scientific Research Applications

5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one has been studied for its potential therapeutic applications. It has been shown to have anti-cancer properties, particularly against breast cancer cells. It has also been studied for its potential as an anti-inflammatory agent and for its ability to inhibit the growth of certain bacteria.